Cas no 1020238-69-0 (1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1020238-69-0
• MF: C₁₂H₁₁FN₂O₂
• MW: 234.226346254349
• CID: 5018573
• Update Time: 2025-06-08

1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid
• 1-[(4-fluorophenyl)methyl]-5-methylpyrazole-3-carboxylic acid
• 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid, AldrichCPR

• Inchi： 1S/C12H11FN2O2/c1-8-6-11(12(16)17)14-15(8)7-9-2-4-10(13)5-3-9/h2-6H,7H2,1H3,(H,16,17)
• InChI Key： IAQMWNBGGKTMPF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C)=CC(C(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 429.9±40.0 °C at 760 mmHg
• Flash Point: 213.8±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid

Research Brief on 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1020238-69-0)

1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1020238-69-0) is a pyrazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its fluorobenzyl and carboxylic acid functional groups, has been explored for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its relevance in the design of enzyme inhibitors, particularly those targeting inflammatory and oncogenic pathways.

In a 2023 study published in the *Journal of Medicinal Chemistry*, researchers investigated the structural and functional properties of 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid as a scaffold for developing novel COX-2 inhibitors. The study employed molecular docking and in vitro assays to demonstrate the compound's ability to bind selectively to the COX-2 active site, with a binding affinity comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a lead compound for anti-inflammatory therapeutics.

Another notable application of this compound was reported in a 2022 *Bioorganic & Medicinal Chemistry Letters* article, where it served as a precursor for synthesizing kinase inhibitors. The study focused on its derivatization to produce compounds with enhanced selectivity for tyrosine kinases implicated in cancer progression. The results indicated that modifications at the pyrazole ring could significantly influence the inhibitory activity against specific kinase targets, paving the way for tailored drug design.

Recent advancements in synthetic methodologies have also improved the accessibility of 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid. A 2023 *Organic Process Research & Development* paper described an optimized, scalable synthesis route with a high yield (>85%) and minimal byproducts. This development is particularly relevant for industrial-scale production, addressing previous challenges related to cost and purity.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research aims to address these gaps, with preliminary data from animal models suggesting favorable bioavailability and low acute toxicity. Future studies are expected to explore its potential in combination therapies and its role in targeting emerging drug-resistant pathogens.

In conclusion, 1-(4-Fluorobenzyl)-5-methyl-1H-pyrazole-3-carboxylic acid (CAS: 1020238-69-0) represents a versatile and promising candidate in drug discovery. Its applications span anti-inflammatory, anticancer, and antimicrobial domains, supported by robust synthetic protocols and growing mechanistic insights. Continued research will be critical to translating these findings into clinically viable therapeutics.